Cas no 2138963-00-3 (methyl 2-amino-5-cyano-3-methylpentanoate)

• Product Name: methyl 2-amino-5-cyano-3-methylpentanoate
• CAS No: 2138963-00-3
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6060566
• PubChem ID: 165520241
• Update Time: 2025-07-02

methyl 2-amino-5-cyano-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-cyano-3-methylpentanoate
• 2138963-00-3
• EN300-1300202

• Inchi： 1S/C8H14N2O2/c1-6(4-3-5-9)7(10)8(11)12-2/h6-7H,3-4,10H2,1-2H3
• InChI Key： YNOVACUNKDDFPA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)CCC#N)N)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.1Ų

Additional information on methyl 2-amino-5-cyano-3-methylpentanoate

Methyl 2-amino-5-cyano-3-methylpentanoate (CAS No. 2138963-00-3): A Comprehensive Overview

Methyl 2-amino-5-cyano-3-methylpentanoate, identified by its Chemical Abstracts Service number CAS No. 2138963-00-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in various scientific domains. The compound's chemical formula and structural characteristics make it a valuable candidate for further exploration, particularly in the development of novel biochemical pathways and therapeutic agents.

The molecular structure of methyl 2-amino-5-cyano-3-methylpentanoate consists of a five-carbon chain with substituents that include an amino group, a cyano group, and a methyl group. This configuration imparts distinct chemical properties that are both challenging and intriguing to researchers. The presence of the amino group (–NH₂) suggests potential roles in protein interactions and enzyme inhibition, while the cyano group (–CN) introduces reactivity that can be exploited in synthetic chemistry. The methyl group (–CH₃) further influences the compound's overall stability and reactivity.

In recent years, there has been growing interest in the synthesis and characterization of β-amino esters, a class of compounds that often exhibit significant biological activity. Methyl 2-amino-5-cyano-3-methylpentanoate fits into this category, making it a subject of considerable academic and industrial interest. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, including those with pharmaceutical applications. The compound's ability to undergo various chemical transformations, such as nucleophilic additions and condensations, makes it a versatile building block in organic synthesis.

One of the most compelling aspects of methyl 2-amino-5-cyano-3-methylpentanoate is its role in the development of novel drug candidates. The amino and cyano functional groups provide multiple sites for chemical modification, allowing researchers to tailor the molecule's properties for specific biological targets. For instance, modifications at these positions can enhance binding affinity to enzymes or receptors, which is crucial for developing effective therapeutic agents. Recent studies have demonstrated the compound's utility in generating derivatives with potential applications in treating neurological disorders and metabolic diseases.

The synthesis of methyl 2-amino-5-cyano-3-methylpentanoate presents both opportunities and challenges for synthetic chemists. The need for precise control over reaction conditions and selectivity is paramount to achieving high yields and purity. Advances in catalytic methods and asymmetric synthesis have opened new avenues for producing this compound efficiently. These methodologies not only improve the scalability of production but also enable the creation of enantiomerically pure forms, which are often essential for pharmaceutical applications.

From a biochemical perspective, the incorporation of methyl 2-amino-5-cyano-3-methylpentanoate into metabolic pathways has been investigated as a means to modulate cellular processes. The compound's structural features allow it to interact with various enzymes and cellular components, potentially influencing pathways involved in inflammation, cell growth, and apoptosis. Such interactions are being studied to uncover new therapeutic targets and develop strategies for treating chronic diseases. The compound's role as a precursor in biosynthetic pathways also makes it relevant for understanding cellular metabolism and drug metabolism.

The growing body of research on methyl 2-amino-5-cyano-3-methylpentanoate underscores its importance as a research tool and potential therapeutic agent. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to fully realize its potential. As our understanding of molecular interactions deepens, so too does the promise that compounds like this one hold for advancing medical science. Future studies will likely focus on optimizing synthetic routes, exploring new biological applications, and developing innovative drug formulations that incorporate this versatile molecule.

In conclusion, methyl 2-amino-5-cyano-3-methylpentanoate (CAS No. 2138963-00-3) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development. Its unique structure and functional groups make it a valuable asset in both academic laboratories and industrial settings. As research continues to uncover new applications for this compound, its importance is sure to grow within the scientific community. The ongoing exploration of its properties promises to yield insights that will shape the future of biochemical research and drug discovery.